Cas no 63647-67-6 (2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride)

2-Difluoromethanesulfonylbenzene-1-sulfonyl chloride is a highly reactive sulfonylating agent used in organic synthesis, particularly for introducing difluoromethanesulfonyl (SO₂CF₂H) groups into target molecules. Its dual sulfonyl functionalities enable selective transformations, making it valuable in pharmaceutical and agrochemical applications. The compound's stability under controlled conditions ensures reliable handling, while its electrophilic nature facilitates efficient reactions with nucleophiles. The presence of fluorine atoms enhances the metabolic stability and lipophilicity of derived compounds, contributing to improved bioavailability. Suitable for use in multi-step syntheses, this reagent offers versatility in constructing complex molecular architectures. Proper storage under anhydrous conditions is recommended to maintain reactivity.

2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride structure

63647-67-6 structure

Product Name:2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride

CAS No:63647-67-6

MF:C₇H₅ClF₂O₄S₂

MW:290.692005872726

CID:1667077

PubChem ID:16791690

Update Time:2025-05-28

2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl chloride, 2-[(difluoromethyl)sulfonyl]-
- AKOS009167623
- SCHEMBL23141215
- CS-0238257
- 2-difluoromethanesulfonylbenzene-1-sulfonyl chloride
- 2-difluoromethanesulfonylbenzenesulfonyl chloride
- 2-(difluoromethylsulfonyl)benzenesulfonyl chloride
- 2-difluoromethanesulfonylbenzene-1-sulfonylchloride
- 63647-67-6
- EN300-192165
- 2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride
- Inchi： 1S/C7H5ClF2O4S2/c8-16(13,14)6-4-2-1-3-5(6)15(11,12)7(9)10/h1-4,7H
- InChI Key： ICBATTYOFQLQST-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC=CC=1S(C(F)F)(=O)=O)(=O)=O

Computed Properties

Exact Mass: 289.92865
Monoisotopic Mass: 289.9285850g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 434
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 85Å²

Experimental Properties

PSA: 68.28

2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride Pricemore >>

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